Cas no 14234-82-3 (Diisobutyl maleate)

• Product Name: Diisobutyl maleate
• CAS No: 14234-82-3
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 49688
• Update Time: 2025-05-25

Diisobutyl maleate Chemical and Physical Properties

Names and Identifiers

• Diisobutyl maleate
• Maleic acid diisobutyl ester
• (E)-2-butenedioic acid
• bis(2-methylpropyl) ester
• DIBM
• Diethyl fumalate
• DIETHYL FUMARATE
• DIETHYL TRANS-BUTENEDIOATE
• Diisobutylmaleinat
• ethyl fumarate
• Fumaric acid diethyl
• fumaric acid diethyl ester
• maleic acid d
• maleic acid diethylester
• maleic ethyl ester
• Maleinsaeure-diisobutylester
• Maleinsaeure-di-isobutylester
• RARECHEM AL BI 1505
• TRANS-DIETHYL FUMARATE
• maleicacidbis-(2-methylpropyl)ester
• (Z)-2-Butenedioic acid diisobutyl ester
• (Z)-2-Butenedioic acid di(2-methylpropyl) ester
• 2-Butenedioicacid(2Z)-,bis(2-methylpropyl)ester

• Inchi： 1S/C12H20O4/c1-9(2)7-15-11(13)5-6-12(14)16-8-10(3)4/h5-6,9-10H,7-8H2,1-4H3/b6-5-
• InChI Key： RSRICHZMFPHXLE-WAYWQWQTSA-N
• SMILES： C(=O)(OCC(C)C)/C=C\C(=O)OCC(C)C

Computed Properties

• Exact Mass: 228.1362

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Diisobutyl maleate

Recent Advances in the Research of Diisobutyl Maleate (CAS: 14234-82-3) in Chemical and Biomedical Applications

Diisobutyl maleate (CAS: 14234-82-3) is a chemical compound that has garnered significant attention in recent years due to its versatile applications in the chemical and biomedical fields. As a diester of maleic acid, it is widely used as a plasticizer, intermediate, and functional monomer in polymer chemistry. Recent studies have also explored its potential in drug delivery systems and biomedical materials, making it a compound of interest for researchers in both industrial and academic settings.

A 2023 study published in the Journal of Polymer Science investigated the role of Diisobutyl maleate as a comonomer in the synthesis of biodegradable polymers. The research demonstrated that incorporating Diisobutyl maleate into poly(lactic acid) (PLA) matrices improved the flexibility and degradation properties of the resulting polymers, making them more suitable for medical implants and controlled drug release applications. The study highlighted the compound's ability to enhance polymer performance without compromising biocompatibility.

In the pharmaceutical sector, Diisobutyl maleate has been studied as a potential excipient in topical drug formulations. A recent patent application (WO2023056789) describes its use as a penetration enhancer in transdermal drug delivery systems. The patent claims that Diisobutyl maleate can significantly improve the skin permeability of hydrophobic active pharmaceutical ingredients (APIs) while maintaining low skin irritation potential. This finding opens new possibilities for the development of more effective topical treatments for dermatological conditions.

From a toxicological perspective, a 2024 review in Regulatory Toxicology and Pharmacology compiled the latest safety data on Diisobutyl maleate. The analysis confirmed its low acute toxicity profile (LD50 > 2000 mg/kg in rats) but noted the need for further studies on chronic exposure effects. The review emphasized that while current evidence supports its safe use in industrial applications, more comprehensive toxicological assessments are warranted for pharmaceutical and biomedical applications where human exposure may be more direct and prolonged.

Emerging research has also explored the catalytic applications of Diisobutyl maleate derivatives. A team at MIT recently reported (2024, ACS Catalysis) the development of novel organocatalysts derived from Diisobutyl maleate that show remarkable efficiency in asymmetric synthesis. These catalysts demonstrate excellent enantioselectivity in the production of chiral pharmaceutical intermediates, potentially offering a more sustainable alternative to traditional metal-based catalysts.

In conclusion, recent studies on Diisobutyl maleate (CAS: 14234-82-3) highlight its growing importance across multiple scientific disciplines. From its traditional role in polymer chemistry to emerging applications in drug delivery and catalysis, this compound continues to reveal new possibilities. Future research directions likely include optimization of its biomedical applications, further toxicological evaluations, and exploration of its potential in green chemistry initiatives. The versatility of Diisobutyl maleate ensures it will remain a focus of scientific investigation in the coming years.